Cas no 391-02-6 (Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate)

Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate is a fluorinated quinoline derivative with significant potential in pharmaceutical and agrochemical applications. Its key structural features include a trifluoromethyl group at the 7-position and an ester moiety at the 3-position, enhancing its reactivity and bioavailability. The compound exhibits strong electron-withdrawing properties due to the trifluoromethyl substituent, making it valuable in the synthesis of bioactive molecules. Its ethyl ester group provides versatility for further functionalization, enabling its use as an intermediate in heterocyclic chemistry. This compound is particularly useful in medicinal chemistry for developing antimicrobial, anticancer, and anti-inflammatory agents, owing to its stable quinoline core and modifiable functional groups.
Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate structure
391-02-6 structure
Product Name:Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
CAS No:391-02-6
MF:C13H10F3NO3
MW:285.21861410141
MDL:MFCD00006769
CID:312487
PubChem ID:24863990
Update Time:2025-06-09

Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid, 4-hydroxy-7-(trifluoromethyl)-, ethyl ester
    • ETHYL 4-HYDROXY-7-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLATE
    • 4-Hydroxy-7-(trifluoromethyl)-3-quinolinecarboxylic acid ethyl ester
    • 4-keto-7-(trifluoromethyl)-1H-quinoline-3-carboxylic acid ethyl ester
    • 7-t
    • BUTTPARK 219-47
    • ethyl 4-hydroxy-7-trifluoromethyl-3-quinolinecarb
    • ETHYL 4-HYDROXY-7-TRIFLUOROMETHYL-3-QUINOLINECARBOXYLATE
    • ethyl 4-hydroxy-7-trifluoromethylquinoline-3-carboxylate
    • ethyl 4-oxo-7-(trifluoromethyl)-1H-quinoline-3-carboxylate
    • ethyl 7-(trifluoromethyl)-4-hydroxyquinoline-3-carboxylate
    • ETHYL4-HYDROXY-7-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLATE
    • SB69001
    • 4-Hydroxy-7-trifluoromethyl-quinoline-3-carboxylic acid ethyl ester
    • Ethyl 4-hydroxy-7-trifluoromethyl-3-quinolinecarboxylate, 95%
    • Ethyl 4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate
    • Z56922121
    • MFCD01080777
    • Ethyl-4-hydroxy-7-trifluoromethyl-3-quinolinecarboxylate
    • SCHEMBL430575
    • ethyl 4-hydroxy-7-(trifluoromethyl)-3-quinolinecarboxylate
    • BIDD:GT0531
    • LS-04436
    • SR-01000432011-1
    • CS-0206801
    • EN300-17357
    • A866497
    • FT-0632074
    • NS00030515
    • AG-690/37012007
    • AKOS000520751
    • 71083-04-0
    • AKOS000119871
    • SB69057
    • CHEMBL2031104
    • NSC-96992
    • DTXSID50192343
    • CS-0368607
    • ethyl-4-hydroxy-7-trifluoro-methyl-3-quinolinecarboxylate
    • NSC 96992
    • 391-02-6
    • SR-01000432011
    • ethyl 4-oxo-7-(trifluoromethyl)-1,4-dihydro-3-quinolinecarboxylate
    • 3-Quinolinecarboxylic acid, 4-hydroxy-7-(trifluoromethyl)-, ethyl ester
    • MFCD00006769
    • NSC96992
    • EINECS 206-871-5
    • G77292
    • DB-351560
    • 3-quinolinecarboxylic acid, 1,4-dihydro-4-oxo-7-(trifluoromethyl)-, ethyl ester
    • DB-049374
    • STK849366
    • ALBB-014141
    • ETHYL4-OXO-7-(TRIFLUOROMETHYL)-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
    • Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
    • MDL： MFCD00006769
    • Inchi： 1S/C13H10F3NO3/c1-2-20-12(19)9-6-17-10-5-7(13(14,15)16)3-4-8(10)11(9)18/h3-6H,2H2,1H3,(H,17,18)
    • InChI Key： YHUWNMJUAZJACG-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC2C(C(C(=O)OCC)=CNC=2C=1)=O)(F)F

Computed Properties

  • Exact Mass: 285.06100
  • Monoisotopic Mass: 285.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: >300 °C (lit.)
  • PSA: 59.42000
  • LogP: 3.13590
  • Solubility: Not determined

Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189006878-5g
Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6 95%
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 $602.41 2023-09-02
Alichem
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Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6 95%
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 $1015.05 2023-09-02
Alichem
A189006878-25g
Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
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 $1749.30 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01224-5g
Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6 95%
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 ¥938.0 2024-07-19
Chemenu
CM145579-5g
Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
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 $330 2021-08-05
Chemenu
CM145579-10g
Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6 95%
10g
 $490 2021-08-05
TRC
E010445-500mg
Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6
500mg
 $ 235.00 2022-06-05
TRC
E010445-1000mg
Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6
1g
 $ 390.00 2022-06-05
TRC
E010445-2000mg
Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6
2g
 $ 615.00 2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
384356-5G
Ethyl 4-Hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate
 391-02-6 95%
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 611.21 2021-05-17

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